![molecular formula C14H14ClFN2O4S3 B4268374 1-[(5-chloro-2-thienyl)sulfonyl]-4-[(4-fluorophenyl)sulfonyl]piperazine](/img/structure/B4268374.png)
1-[(5-chloro-2-thienyl)sulfonyl]-4-[(4-fluorophenyl)sulfonyl]piperazine
Overview
Description
1-[(5-chloro-2-thienyl)sulfonyl]-4-[(4-fluorophenyl)sulfonyl]piperazine, also known as CFTR(inh)-172, is a potent and selective inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel. CFTR is a protein that regulates the transport of chloride ions across cell membranes, and mutations in the CFTR gene can lead to the development of cystic fibrosis, a life-threatening genetic disorder that affects the lungs, pancreas, and other organs. CFTR(inh)-172 has been shown to be effective in restoring normal CFTR function in cells and animal models of cystic fibrosis, making it a promising candidate for the development of new therapies for this disease.
Mechanism of Action
1-[(5-chloro-2-thienyl)sulfonyl]-4-[(4-fluorophenyl)sulfonyl]piperazine(inh)-172 works by binding to a specific site on the this compound chloride channel, thereby preventing the channel from opening and allowing chloride ions to pass through. This leads to a decrease in the transport of chloride ions across cell membranes, which can help to restore normal this compound function in cells and tissues affected by cystic fibrosis.
Biochemical and physiological effects:
This compound(inh)-172 has been shown to be effective in restoring normal this compound function in cells and animal models of cystic fibrosis, leading to improvements in lung function and other disease-related symptoms. This compound(inh)-172 has also been shown to have other biochemical and physiological effects, including the modulation of ion channel activity in the brain.
Advantages and Limitations for Lab Experiments
1-[(5-chloro-2-thienyl)sulfonyl]-4-[(4-fluorophenyl)sulfonyl]piperazine(inh)-172 is a potent and selective inhibitor of the this compound chloride channel, making it a valuable tool for investigating the role of this compound in disease pathogenesis and for developing new therapies for cystic fibrosis. However, like all experimental compounds, this compound(inh)-172 has certain limitations, including the need for careful dosing and monitoring to avoid toxicity and other side effects.
Future Directions
There are several future directions for research on 1-[(5-chloro-2-thienyl)sulfonyl]-4-[(4-fluorophenyl)sulfonyl]piperazine(inh)-172 and its potential applications in the treatment of cystic fibrosis and other diseases. These include:
1. Further investigation of the mechanism of action of this compound(inh)-172 and its effects on other ion channels and transporters.
2. Development of new formulations of this compound(inh)-172 that can be delivered to the lungs and other affected tissues more effectively.
3. Investigation of the potential use of this compound(inh)-172 in combination with other drugs for the treatment of cystic fibrosis and other diseases.
4. Development of new compounds that target the this compound chloride channel and other ion channels and transporters involved in disease pathogenesis.
5. Investigation of the potential use of this compound(inh)-172 in the treatment of other diseases, such as epilepsy and migraine.
In conclusion, this compound(inh)-172 is a promising compound for the treatment of cystic fibrosis and other diseases, and its potential applications in research and therapy continue to be investigated. Further research is needed to fully understand its mechanisms of action and to develop new therapies that can effectively target the underlying causes of disease.
Scientific Research Applications
1-[(5-chloro-2-thienyl)sulfonyl]-4-[(4-fluorophenyl)sulfonyl]piperazine(inh)-172 has been extensively studied in the context of cystic fibrosis research, where it has been used to investigate the role of this compound in disease pathogenesis and to develop new therapies for this disorder. This compound(inh)-172 has also been used in other areas of research, including neuroscience, where it has been shown to modulate the activity of certain ion channels in the brain.
properties
IUPAC Name |
1-(5-chlorothiophen-2-yl)sulfonyl-4-(4-fluorophenyl)sulfonylpiperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClFN2O4S3/c15-13-5-6-14(23-13)25(21,22)18-9-7-17(8-10-18)24(19,20)12-3-1-11(16)2-4-12/h1-6H,7-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFQZPHSNDCWLSK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1S(=O)(=O)C2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(S3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClFN2O4S3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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